Cas no 2228165-74-8 (3-(3-amino-3-methylbutyl)-N,N-dimethylaniline)

• Product Name: 3-(3-amino-3-methylbutyl)-N,N-dimethylaniline
• CAS No: 2228165-74-8
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 6006777
• PubChem ID: 165964329
• Update Time: 2025-07-19

3-(3-amino-3-methylbutyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-3-methylbutyl)-N,N-dimethylaniline
• 2228165-74-8
• EN300-1821411

• Inchi： 1S/C13H22N2/c1-13(2,14)9-8-11-6-5-7-12(10-11)15(3)4/h5-7,10H,8-9,14H2,1-4H3
• InChI Key： JWNXUBRSIWHCPB-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC1C=CC=C(C=1)N(C)C

Computed Properties

• Exact Mass: 206.178298710g/mol
• Monoisotopic Mass: 206.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-(3-amino-3-methylbutyl)-N,N-dimethylaniline

Professional Introduction to Compound with CAS No. 2228165-74-8 and Product Name: 3-(3-amino-3-methylbutyl)-N,N-dimethylaniline

The compound identified by the CAS number 2228165-74-8 and the product name 3-(3-amino-3-methylbutyl)-N,N-dimethylaniline represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular framework of 3-(3-amino-3-methylbutyl)-N,N-dimethylaniline incorporates a tertiary amine group and a branched alkyl chain, which are key features that contribute to its chemical reactivity and biological activity.

In recent years, the exploration of amine-containing compounds has been extensively studied for their role in modulating various biological pathways. The presence of a tertiary amine moiety in 3-(3-amino-3-methylbutyl)-N,N-dimethylaniline suggests that it may exhibit properties such as lipophilicity and basicity, which are crucial for interactions with biological targets. Furthermore, the branched alkyl chain enhances the compound's solubility and stability, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its potential utility in the synthesis of novel pharmacophores. The structural features of 3-(3-amino-3-methylbutyl)-N,N-dimethylaniline allow for modifications that can lead to the development of new therapeutic agents. For instance, the tertiary amine can be functionalized to form salts or esters, which can improve the pharmacokinetic properties of the compound. Additionally, the alkyl chain can be further derivatized to enhance binding affinity to specific biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(3-amino-3-methylbutyl)-N,N-dimethylaniline with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting its potential as an inhibitor or agonist. These findings align with current trends in drug discovery, where targeted inhibition of specific biological pathways is key to developing effective treatments for diseases.

The synthesis of 3-(3-amino-3-methylbutyl)-N,N-dimethylaniline involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems has improved the efficiency and yield of these reactions, making it feasible to produce larger quantities of the compound for further studies. Techniques such as asymmetric synthesis have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications.

In addition to its potential in drug development, 3-(3-amino-3-methylbutyl)-N,N-dimethylaniline has shown promise in material science applications. Its unique structural properties make it suitable for use as a building block in the synthesis of polymers and advanced materials. The compound's ability to form stable complexes with other molecules also opens up possibilities for its use in catalysis and chemical sensing.

The safety profile of 3-(3-amino-3-methylbutyl)-N,N-dimethylaniline is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have provided valuable insights into the compound's metabolic pathways and potential side effects, which are essential for determining its suitability for pharmaceutical use.

Future research on 3-(3-amino-3-methylbutyl)-N,N-dimethylaniline will likely focus on optimizing its synthetic routes and exploring new derivatives with enhanced biological activity. The integration of machine learning algorithms into drug discovery pipelines will further accelerate the process of identifying novel analogs with improved properties. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits.

The broader implications of studying compounds like 2228165-74-8 extend beyond their immediate applications. They contribute to our fundamental understanding of molecular interactions and provide valuable insights into the design principles underlying effective drugs. As our knowledge base grows, so does our ability to develop innovative solutions to complex medical challenges.